Cas no 1373233-02-3 (1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate)

• Product name: 1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate
• CAS No: 1373233-02-3
• MF: C₁₀H₁₁ClN₂O₄
• MW: 258.658341646194
• CID: 3043314

1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate
• Propanedioic acid, 2-(3-amino-5-chloro-2-pyridinyl)-, 1,3-dimethyl ester
• Dimethyl 2-(3-amino-5-chloropyridin-2-yl)malonate

• Inchi： 1S/C10H11ClN2O4/c1-16-9(14)7(10(15)17-2)8-6(12)3-5(11)4-13-8/h3-4,7H,12H2,1-2H3
• InChI Key： DKEWAMRUBCMPHF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1=NC=C(Cl)C=C1N)C(OC)=O

Additional information on 1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate

Comprehensive Overview of 1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate (CAS No. 1373233-02-3)

1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate, with the CAS number 1373233-02-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in drug discovery and crop protection. The presence of both amino and chloro functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity chemical intermediates like 1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential role in designing novel kinase inhibitors, a hot topic in oncology research. Additionally, its chloropyridine moiety is being explored for developing next-generation pesticides with lower environmental impact, aligning with global trends toward green chemistry.

The synthesis of CAS 1373233-02-3 typically involves multi-step reactions, including esterification and amination processes. Its propanedioate backbone provides a stable platform for further functionalization, which is crucial for tailoring properties like solubility and bioavailability. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure its purity, a critical factor for applications in GMP-compliant manufacturing.

From an industrial perspective, 1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate is often discussed in forums focusing on scale-up challenges and cost-effective synthesis. These discussions reflect the growing need for process optimization in fine chemical production. Furthermore, its patent landscape is frequently analyzed by intellectual property experts, as it intersects with innovations in heterocyclic chemistry and catalytic methods.

Environmental and regulatory considerations also play a pivotal role in the adoption of this compound. Its biodegradability profile and eco-toxicity data are subjects of ongoing studies, particularly in regions with stringent REACH compliance requirements. This aligns with the broader industry shift toward sustainable sourcing and lifecycle assessment of chemical products.

In summary, 1,3-Dimethyl 2-(3-amino-5-chloropyridin-2-yl)propanedioate (CAS 1373233-02-3) exemplifies the convergence of scientific innovation and industrial applicability. Its unique structural features and adaptability position it as a key player in addressing contemporary challenges in healthcare and agribusiness, while its synthesis and application continue to inspire cutting-edge research worldwide.